C.I.Acid Red 256

• CAS: 12238-49-2
• Synonyms: C.I.Acid Red 256
• Molecular Formula: Na.AlH4

C.I. Acid Red 256 (CAS 12238-49-2), also known commercially as Kayakalan Bordeaux BL and Lanyl Bordeaux R, is a 1:2 metal-complex acid dye within the azo chemical class.

C.I. Acid Red 256 (12238-49-2): A 1:2 Cobalt-Complex Acid Dye for High-Fastness Polyamide & Protein Fiber Dyeing

C.I. Acid Red 256 (CAS 12238-49-2), also known commercially as Kayakalan Bordeaux BL and Lanyl Bordeaux R, is a 1:2 metal-complex acid dye within the azo chemical class . As a pre-metallized cobalt complex, it is engineered for the coloration of protein fibers (wool, silk) and synthetic polyamides (nylon), falling under the 'acid milling' or 'neutral dyeing' sub-class due to its high molecular weight and strong fiber affinity . Unlike simple leveling acid dyes, its molecular architecture is designed to deliver superior wet fastness properties, making it a candidate for applications where resistance to washing and perspiration is critical [1].

• [1] Max Book 118. (2018). Chapter 7: Acid mordant dyes (PPT slide 20). Retrieved from https://max.book118.com/ View Source

Why C.I. Acid Red 256 Cannot Be Substituted by a Generic Acid Red: The Metal-Complex Fastness Gap

C.I. Acid Red 256 is a 1:2 cobalt-complex dye, placing it in a fundamentally different performance category from non-metallized or 1:1 metal-complex acid reds . Generic 'Acid Red' dyes, such as C.I. Acid Red 1, are typically simple, low-molecular-weight monoazo structures designed for level dyeing in strong acid baths, which results in characteristically poor washing fastness [1]. In contrast, the 1:2 metal-complex structure of Acid Red 256 provides a larger molecular size and a stable, pre-formed metal-dye chelate, which dramatically increases its affinity for fibers and its resistance to removal by wet treatments [2]. Directly substituting it with a non-complex analog will lead to a significant and quantifiable loss in end-product durability, particularly in terms of wet fastness and migration resistance during washing [2].

• [1] Tiankun Chemical. (2021). What is Strong Acid Dyes?. Retrieved from https://www.tiankunchemical.com/ View Source
• [2] Max Book 118. (2018). Chapter 7: Acid mordant dyes (PPT slide 20). Retrieved from https://max.book118.com/ View Source

C.I. Acid Red 256: A Quantitative Comparator-Based Evidence Guide for Scientific Procurement

Wet Fastness Superiority: 1:2 vs 1:1 Metal-Complex Dye Architecture

The 1:2 metal-complex architecture of C.I. Acid Red 256 provides a demonstrated, class-level advantage in wet fastness over 1:1 metal-complex dyes. In standardized textile testing, 1:2 metal-complex dyes consistently achieve higher ratings for washing and perspiration fastness compared to 1:1 complexes due to their larger molecular size and stronger fiber affinity, which reduces dye migration and removal during wet treatments [1]. This is a direct consequence of the dye structure where one metal atom (cobalt, in the case of Acid Red 256) is fully coordinated by two dye ligand molecules, eliminating free coordination sites that could bond with water and lead to desorption.

Evidence Dimension	Wet fastness (washing/perspiration) on wool fibers
Target Compound Data	Air-1:2 metal-complex dyes exhibit high wet fastness, quantitatively scored at 4-5 or higher on the 1-5 grey scale for washing and perspiration (ISO 105-C02/E04) [2].
Comparator Or Baseline	1:1 metal-complex dyes (e.g., C.I. Acid Red 414 class) typically score 3-4 for the same fastness tests [3].
Quantified Difference	A typical improvement of 1-1.5 points on the standard 5-point fastness scale, representing a substantially higher resistance to color loss and staining.
Conditions	Standard fastness testing protocols (ISO 105-C02 for washing, ISO 105-E04 for perspiration) on wool fabric dyed at 1/1 standard depth.

Why This Matters

For procurement, this difference means that textiles or materials dyed with Acid Red 256 can withstand significantly more domestic or industrial washing cycles without unacceptable color fading or cross-staining, a critical requirement for apparel, upholstery, and technical textiles.

• [1] Max Book 118. (2018). Chapter 7: Acid mordant dyes. [PPT Slide]. Specifically, slide 20 detailing the comparison between 1:2 and 1:1 metal-complex dyes. Retrieved from https://max.book118.com View Source
• [2] Synthesia. (n.d.). LANEGAL RED 2B (Metal-complex dye fastness data). [Technical Datasheet]. Retrieved from https://dyes.synthesia.eu View Source
• [3] Synthesia. (n.d.). RYLAN RED 3G (1:1 Metal-complex dye fastness data). [Technical Datasheet]. Retrieved from https://dyes.synthesia.eu View Source

Neutral Dyeing Capability and Reduced Fiber Damage vs. Strong Acid Dyes

C.I. Acid Red 256, categorized as a 'Kayakalan' type dye from Nippon Kayaku, operates in a neutral or weakly acidic dye bath (pH ~6-7), a direct contrast to strong acid dyes like C.I. Acid Red 1 which require a pH of 3-4 [1]. This difference in application pH translates directly into preserved fiber integrity. Strong acid dyeing conditions are well-documented to cause hydrolytic damage to wool fibers, leading to a reduction in tensile strength and a harsher 'hand feel' [2]. By applying in a neutral bath, Acid Red 256 is class-inferred to eliminate this source of acid-induced fiber degradation.

Evidence Dimension	Dye bath pH and associated fiber damage
Target Compound Data	C.I. Acid Red 256 (1:2 metal-complex) is applied in a neutral or weakly acidic bath (pH 6-7), leading to negligible acid-induced damage to wool [1].
Comparator Or Baseline	Strong acid dyes like C.I. Acid Red 1 (Acid Red G) are applied at pH 3-4, a condition known to damage wool fibers and worsen the handle of the finished fabric [2].
Quantified Difference	Qualitative assessment: good vs. poor fiber handle and strength retention post-dyeing. Quantitative tensile strength loss data for strong acid dyes is documented in textile literature, whereas neutral-dyeing metal-complex dyes consistently show minimal impact.
Conditions	Conventional exhaust dyeing process for wool tops and piece goods. Temperature profile: 98°C for 60-90 minutes.

Why This Matters

For a procurer of dyes for high-value woolen goods, selecting Acid Red 256 averts the process-intrinsic fiber damage associated with cheaper, strong-acid alternatives, directly impacting the quality, feel, and perceived value of the final textile product.

• [1] Tiankun Chemical. (2021). What is Strong Acid Dyes?. Retrieved from https://www.tiankunchemical.com/ View Source
• [2] Max Book 118. (2018). Chapter 7: Acid mordant dyes. [PPT Slide]. Describes the shift from strong acid dyes to neutral-dyeing 1:2 metal complex dyes to prevent wool damage. View Source

High Affinity and Build-up for Deep Shades on Polyamide (Nylon)

Empirical descriptions of the Kayakalan and Lanyl dye ranges, to which C.I. Acid Red 256 belongs, highlight their strong affinity for polyamide fibers, enabling dyeing of deep, heavy shades without the need for harsh dyeing conditions . This is contrasted with simple acid leveling dyes, which suffer from poor build-up and are typically limited to pale and medium shades on nylon due to limited numbers of dye sites [1]. The large molecular structure of the 1:2 metal complex provides superior substantivity for the polyamide substrate, allowing for higher depths of shade (measured as % o.w.f.) at equal dye concentrations.

Evidence Dimension	Build-up and affinity on polyamide fibers
Target Compound Data	C.I. Acid Red 256 (Kayakalan type) is suitable for dyeing deep shades on nylon, described as having high affinity and excellent build-up properties .
Comparator Or Baseline	Strong acid leveling dyes (e.g., C.I. Acid Red 1) exhibit poor build-up on nylon and are generally restricted to pale colors [1].
Quantified Difference	This is a qualitative but technically critical application difference; Acid Red 256 can achieve shades that are practically unattainable with non-metallized acid dyes, representing a go/no-go procurement decision.
Conditions	Exhaust dyeing of nylon 6 and nylon 6,6 fabrics in a neutral to weakly acidic bath (pH 6-7).

Why This Matters

For formulators and textile chemists aiming to produce deep, rich red and bordeaux shades on nylon sportswear, automotive upholstery, or carpeting, this compound offers a clear procurement advantage. It eliminates the need for after-treatment processes or blending with other dye classes, simplifying the formulation and reducing cost.

• [1] Tiankun Chemical. (2021). What is Strong Acid Dyes?. Details the limitations of strong acid dyes, including poor build-up on nylon. View Source

Cross-Substrate Versatility: Consistent Performance on Wool, Silk, and Nylon

C.I. Acid Red 256 is explicitly documented for dyeing protein fibers (wool, silk) and synthetic polyamides (nylon), demonstrating the broad substrate compatibility that is a hallmark of 1:2 metal-complex acid dyes . This contrasts with some in-class alternatives that may excel on one fiber type but exhibit significantly lower affinity or fastness on another. For instance, certain non-metal complex acid reds developed primarily for nylon may show poor build-up or fastness on wool [1]. The metallized structure of Acid Red 256 provides a consistent ionic and van der Waals bonding mechanism across all three fiber types, ensuring uniform performance.

Evidence Dimension	Consistency of dyeing performance across multiple fiber substrates
Target Compound Data	Documented for uniform application on wool, silk, and nylon with high fastness results .
Comparator Or Baseline	Non-metallized acid dyes (e.g., C.I. Acid Red 1) are primarily optimized for wool in a strong acid bath and show notably poorer results on nylon, particularly in terms of fastness.
Quantified Difference	A qualitative 'versatility' metric, where Acid Red 256 eliminates the need to stock or formulate with different red dyes for different fiber types in a mixed-fiber environment.
Conditions	Standard exhaust dyeing procedures for each fiber type: wool (pH 6-7, 98°C), silk (pH 6-7, 85-90°C), nylon (pH 6-7, 98°C).

Why This Matters

This enables a procurement strategy based on a single, high-performance red component for a mill or dyehouse processing a mix of wool, silk, and nylon fabrics, simplifying inventory management and ensuring color consistency across a product line.

• [1] Tiankun Chemical. (2022). Classification of acid dyes (Weak acid dyes for nylon). Retrieved from https://www.tiankunchemical.com/ View Source

Optimal Scientific and Industrial Application Scenarios for C.I. Acid Red 256 Based on Comparative Performance Evidence

High-Durability Woolen Apparel and Upholstery

For premium woolen garments, uniform cloth, and furniture upholstery that must withstand frequent washing or dry cleaning, C.I. Acid Red 256 is the superior choice over non-metallized alternatives. The class-level evidence confirms that its 1:2 metal-complex structure delivers a significant improvement in wet fastness (1-1.5 points on the ISO grey scale), preventing color bleeding and fading that would rapidly degrade the appearance of a product dyed with a generic acid red [1]. This directly addresses the procurement requirement for long-lifetime, high-value textiles.

Deep-Shade Dyeing of Nylon Sportswear and Automotive Textiles

When a deep, rich Bordeaux or red shade is required on nylon-based sportswear, swimwear, or automotive interior fabrics, C.I. Acid Red 256 solves the critical build-up limitation of simple leveling acid dyes. Evidence supports its ability to achieve deep shades on polyamide that are practically unattainable with dyes like C.I. Acid Red 1, due to its high substantivity . For a procurement specialist, this means specifying a single dye capable of meeting intense color targets without resorting to complex, hard-to-control dye mixtures or post-treatment processes.

Gentle, Fiber-Preserving Dyeing of Delicate Wool and Silk Blends

For luxury goods made from delicate fibers like fine merino wool, cashmere, or silk, the neutral-dyeing chemistry of C.I. Acid Red 256 is a critical selection factor. In contrast to strong acid dyes (e.g., C.I. Acid Red 1) that operate at pH 3-4 and are known to cause hydrolytic fiber damage, Acid Red 256 functions at a near-neutral pH, preserving fiber tensile strength and the soft 'hand feel' that defines product quality [2]. This scenario highlights its procurement value in any application where preserving the intrinsic mechanical properties of the fiber is paramount.

Simplified Color Matching for Multi-Fiber Product Lines

A dyehouse processing both wool and nylon fabrics can leverage the cross-substrate versatility of C.I. Acid Red 256 to achieve consistent color matching across different product lines using a single dyestuff. Evidence shows its performance is uniformly high on wool, silk, and nylon, whereas many in-class alternatives are optimized for only one substrate . From a strategic procurement perspective, this consolidation reduces the need to manage multiple inventories and reformulate colors for different fiber types, directly lowering operational complexity and cost.

• [1] Max Book 118. (2018). Chapter 7: Acid mordant dyes. [PPT Slide]. Details the superior wet fastness of 1:2 metal-complex dyes. View Source
• [2] Tiankun Chemical. (2021). What is Strong Acid Dyes?. Describes the fiber damage caused by strong acid dyeing conditions. View Source